![molecular formula C19H19N3O2 B2937691 4-[(3,5-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino]-1,5-dimethyl-2-phenylpyrazol-3-one CAS No. 41554-28-3](/img/structure/B2937691.png)
4-[(3,5-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino]-1,5-dimethyl-2-phenylpyrazol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular formula of this compound is C19H19N3O2. The exact molecular structure is not provided in the search results.Physical And Chemical Properties Analysis
This compound has a molecular weight of 321.38. Other physical and chemical properties include a density of 1.123g/cm3, a boiling point of 375.1ºC at 760 mmHg, and a melting point of 205-207ºC . The compound also has a flash point of 140.7ºC .Scientific Research Applications
Theoretical Study and Corrosion Inhibition
A theoretical study using density functional theory (DFT) explored bipyrazolic-type organic compounds for their potential activity as corrosion inhibitors. The study includes compounds with similar structural features, providing insights into their inhibition efficiencies and reactive sites. These findings are crucial for developing new materials for corrosion protection in industrial applications (Wang et al., 2006).
Analytical Applications in Phenol Estimation
Research on the oxidative coupling of phenols with 4-aminoantipyrine derivatives, including the discussed compound, has been utilized to estimate phenol concentrations in potable water supplies. This application underscores the compound's utility in environmental monitoring and analytical chemistry (Barton et al., 1987).
Organic Synthesis and Heterocyclic Compound Development
The synthesis and structural assignment of novel organic compounds, including the one , have been the focus of research aiming at developing new materials with potential applications in drug discovery and material science. These studies contribute to the broader field of organic chemistry and heterocyclic compound synthesis (Naganagowda & Petsom, 2012).
Fluorescent Probes for Metal Ions
The development of fluorescent probes based on the structural framework similar to the compound has been reported, with specific selectivity and sensitivity towards Hg²⁺ and Cu²⁺ ions in semi-aqueous systems. These probes have applications in bioimaging, environmental monitoring, and the development of molecular logic gates, illustrating the compound's relevance in analytical and bioanalytical chemistry (Guo et al., 2014).
Antimicrobial Activity
Compounds with structural similarities have been synthesized and evaluated for their antimicrobial activities. These studies highlight the potential of such compounds in developing new antimicrobial agents, contributing to the fight against drug-resistant microbial strains (Behbehani et al., 2011).
properties
IUPAC Name |
4-[(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino]-1,5-dimethyl-2-phenylpyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2/c1-12-10-15(11-13(2)18(12)23)20-17-14(3)21(4)22(19(17)24)16-8-6-5-7-9-16/h5-11H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPOLNCLDOZWETF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C)C=C(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001321435 |
Source
|
Record name | 4-[(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino]-1,5-dimethyl-2-phenylpyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001321435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
12.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID17514514 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
41554-28-3 |
Source
|
Record name | 4-[(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino]-1,5-dimethyl-2-phenylpyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001321435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.